Phthalide isoquinolines
Phthalide isoquinolines are a class of natural products found in various plants, particularly in the Apiaceae family such as celery and dill. These compounds exhibit diverse biological activities due to their unique structural features. Chemically, phthalide isoquinolines consist of a phthalide ring fused to an isoquinoline nucleus, conferring them with potential pharmacological properties including antioxidant, anti-inflammatory, and analgesic effects. Their molecular structure enables interactions with multiple targets in the human body, making them promising candidates for drug development. However, their biological activities may vary among different species and individuals due to structural modifications and metabolic differences.
These natural products are often extracted from plants using solvent-based methods followed by purification steps to isolate pure compounds suitable for further study or commercialization. Due to their complex structure and potential health benefits, phthalide isoquinolines have attracted considerable interest in the pharmaceutical industry for developing new therapeutic agents.

Structure | Chemical Name | CAS | MF |
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7-O-Demethyl a-Narcotine | 68353-55-9 | C21H21NO7 |
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Noscapine N-Oxide Hydrochloride | 201015-28-3 | C22H24ClNO8 |
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N-Desmethyl β-Hydrastine | 1574555-20-6 | C20H19NO6 |
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Cordrastine; (1RS,9SR)-form | 51547-90-1 | C22H25NO6 |
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9-Methyldecumbenine C; (R)-form | 1166335-84-7 | C20H13NO6 |
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9-Methyldecumbenine C; (S)-form | 2325636-97-1 | C20H13NO6 |
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Alkterlactone | 1489246-84-5 | C22H21NO6 |
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Decumbenine C | 100163-16-4 | C19H11NO6 |
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Hydrastine | 118-08-1 | C21H21NO6 |
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Bicuculline methiodide | 40709-69-1 | C21H20INO6 |
Related Literature
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
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Malti Bansal,Ritu Srivastava,C. Lal,M. N. Kamalasanan,L. S. Tanwar Nanoscale, 2009,1, 317-330
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5. Back matter
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